Cas no 5928-48-3 (4,5-dimethylthiophene-2-carbaldehyde)

4,5-dimethylthiophene-2-carbaldehyde Properties

Names and Identifiers

• 4,5-Dimethyl-2-thiophenecarboxaldehyde
• 4,5-Dimethylthiophene-2-carboxaldehyde
• 4,5-dimethylthiophene-2-carbaldehyde
• 2-Thiophenecarboxaldehyde, 4,5-dimethyl-
• AKOS005167001
• 4,5-dimethyl-2-thiophene carboxaldehyde
• FT-0617202
• AT16723
• Z1255488969
• GEO-01228
• QSBBXKVGLJSGAJ-UHFFFAOYSA-N
• 4,5-Dimethylthiophene-2-carboxaldehyde, 97%
• EN300-101656
• SCHEMBL2222194
• AS-62962
• W-200447
• 5928-48-3
• MFCD02093897
• CS-0229935
• DTXSID90370042
• 4,5-dimethyl-2-thiophenecarboxaldehyde
• +Expand

• MDL： MFCD02093897
• InChIKey： QSBBXKVGLJSGAJ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H8OS/c1-5-3-7(4-8)9-6(5)2/h3-4H,1-2H3
• SMILES： CC1=C(C)SC(C=O)=C1

Computed Properties

• Exact Mass: 140.03000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 140.029586
• Heavy Atom Count: 9
• Complexity: 114
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 45.3

Experimental Properties

• LogP: 2.17740
• PSA: 45.31000
• Refractive Index: n20/D 1.579
• Boiling Point: 82-85 °C/0.2 mmHg
• Flash Point: Fahrenheit: >230 ° f
  Celsius: >110 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Air Sensitive
• Density: 1.179 g/mL at 25 °C

4,5-dimethylthiophene-2-carbaldehyde Security Information

• Symbol: GHS07
• WGK Germany：3
• Risk Phrases：R22
• Dangerous goods sign： Xn
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302
• Storage Condition：Cold storage (+4 ° C)
• Risk Phrases： 22
• Signal Word：Warning

4,5-dimethylthiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%